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Compound of Interest

Compound Name: 6-fluoro-7-methyl-1H-indole

Cat. No.: B1337571 Get Quote

For researchers, scientists, and drug development professionals, the accurate identification of

chemical compounds is paramount. This document provides the key identifiers for 6-fluoro-7-
methyl-1H-indole and addresses the current landscape of publicly available technical data for

this compound.

Core Identification
For the compound 6-fluoro-7-methyl-1H-indole, the universally recognized identifiers are as

follows:

Identifier Value

CAS Number 57817-10-4[1]

IUPAC Name 6-fluoro-7-methyl-1H-indole[1]

Molecular Formula C₉H₈FN

Molecular Weight 149.16 g/mol [1]

Status of In-Depth Technical Data
Despite a comprehensive search of scientific literature and chemical databases, there is a

notable absence of in-depth technical data, including detailed experimental protocols,
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quantitative biological data, and specific signaling pathway information for 6-fluoro-7-methyl-
1H-indole.

While the broader class of fluorinated indoles is of significant interest in medicinal chemistry for

its potential applications in developing novel therapeutics, specific research pertaining to the 6-
fluoro-7-methyl-1H-indole isomer is not readily available in the public domain. General

synthesis methods for related fluoroindoles, such as the Fischer indole synthesis, have been

described, but specific protocols for this compound are not detailed.

Logical Workflow for Fluoroindole Synthesis
The synthesis of fluorinated indole derivatives, in general, often follows established synthetic

routes for indoles, with modifications to accommodate the specific precursors. A generalized

workflow for a common method like the Fischer indole synthesis is depicted below. It is

important to note that this is a representative workflow and not a validated protocol for 6-
fluoro-7-methyl-1H-indole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/product/b1337571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Fluorinated Phenylhydrazine
+ Methyl-substituted Aldehyde/Ketone

Formation of Hydrazone

Acid-catalyzed Cyclization
(Fischer Indolization)

[3,3]-Sigmatropic Rearrangement

Aromatization with Loss of Ammonia

Final Product:
6-fluoro-7-methyl-1H-indole

Click to download full resolution via product page

Generalized Fischer Indole Synthesis Workflow.

Conclusion
At present, the available information on 6-fluoro-7-methyl-1H-indole is limited to its

fundamental chemical identifiers. The absence of published research detailing its biological

activity, experimental applications, and associated signaling pathways prevents the compilation

of a comprehensive technical guide as initially requested. Researchers interested in this

specific compound would likely need to undertake novel synthesis and biological evaluation to

generate such data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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